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Compound of Interest

Compound Name: Boc-L-6-hydroxynorleucine

Cat. No.: B558258 Get Quote

Essential Safety and Handling Guide for Boc-L-
6-Hydroxynorleucine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of Boc-L-6-hydroxynorleucine. Adherence to these protocols is vital for ensuring a

safe laboratory environment and maintaining the integrity of your research.

Personal Protective Equipment (PPE)
While Boc-L-6-hydroxynorleucine is not classified as a hazardous substance, it is prudent to

handle it with care, as with any chemical, to avoid unnecessary exposure. The following

personal protective equipment is recommended:
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against airborne

particles and accidental

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Skin and Body Protection
Laboratory coat and long-

sleeved clothing.

Minimizes the risk of skin

exposure.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (e.g., N95) is

recommended when handling

the powder outside of a fume

hood or in areas with

inadequate ventilation.

Avoids inhalation of airborne

dust.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Boc-L-6-
hydroxynorleucine for easy reference.

Property Value

Physical State White crystalline powder.[1]

Molecular Formula C₁₁H₂₁NO₅[1][2]

Molecular Weight 247.29 g/mol [2]

Melting Point 108-119 °C[1]

Storage Temperature 0-8 °C[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of Boc-L-6-hydroxynorleucine.
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1. Preparation and Weighing:

Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work

area, preferably within a chemical fume hood or a powder weighing station to minimize dust

dispersal.

Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,

and then gloves. If respiratory protection is needed, ensure it is properly fitted.

Weighing:

Place a clean weigh boat or creased weighing paper on an analytical balance.

Tare the balance to zero.

Carefully transfer the desired amount of Boc-L-6-hydroxynorleucine from the stock

container to the weigh boat using a clean spatula. Avoid pouring directly from the bottle to

prevent spills.

Close the stock container immediately after dispensing to prevent contamination and

accidental spillage.

2. Transfer and Use:

To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or weighing

paper to create a funnel.

Carefully guide the powder into the vessel. A powder funnel can be used for narrow-mouthed

containers.

If dissolving the compound, add the solvent slowly to the vessel to avoid splashing.

3. Spills and First Aid:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal. Clean the spill area with a damp cloth.
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Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids. If irritation persists, seek medical attention.

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

get medical advice.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan
Waste Collection: Collect all waste material, including empty containers, contaminated PPE,

and spilled material, in a designated and clearly labeled hazardous waste container.

Disposal Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Contact your institution's environmental

health and safety (EHS) office for specific guidance on chemical waste disposal.

Diagram: Boc-L-6-hydroxynorleucine Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Boc-L-6-hydroxynorleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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